5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 5-fluoro-2-[3-(trifluoromethoxy)phenyl]benzoic acid
• InChI: InChI=1S/C14H8F4O3/c15-9-4-5-11(12(7-9)13(19)20)8-2-1-3-10(6-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key: MRZNGNAPGPRUAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C14H8F4O3
• DSSTOX Substance ID: DTXSID90681367
• Molecular Weight: 300.20 g/mol
• CAS RN: 1261460-00-7

Description

5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95% (5F2TFPB) is a novel, synthetically produced compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 135-137°C and a boiling point of 273-275°C. 5F2TFPB has been found to have a variety of biochemical and physiological effects, and is widely used in laboratory experiments for its advantages and limitations.

Scientific Research Applications

5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95% has a variety of applications in scientific research. It is widely used in the study of enzyme inhibition, protein-protein interactions, and drug-target interactions. It is also used in the study of drug metabolism, drug transport, and drug-drug interactions. In addition, it is used in the study of cell signaling pathways and molecular recognition.

Mechanism of Action

5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95% can act as an inhibitor of enzymes, proteins, and drug targets. It can also act as a substrate for enzymes and proteins. Furthermore, it can act as an agonist or antagonist of cell signaling pathways and molecular recognition.
Biochemical and Physiological Effects
5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95% has a variety of biochemical and physiological effects. It can inhibit the activity of enzymes, proteins, and drug targets. It can also act as a substrate for enzymes and proteins. In addition, it can act as an agonist or antagonist of cell signaling pathways and molecular recognition. Furthermore, it can affect the expression of genes and proteins and alter the metabolism of drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95% in laboratory experiments include its high efficiency, low cost, and ease of synthesis. It is also relatively stable and can be stored for long periods of time. Furthermore, it is non-toxic and has a wide range of applications in scientific research. However, there are some limitations to using 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95% in laboratory experiments. For example, it is not suitable for use in high-temperature reactions and can be difficult to purify.

Future Directions

There are a number of potential future directions for 5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%. First, it could be used to develop new drugs or drug delivery systems. Second, it could be used to study the mechanisms of drug action and drug-target interactions. Third, it could be used to develop new methods for enzyme inhibition and protein-protein interactions. Fourth, it could be used to study the effects of gene expression and protein metabolism. Finally, it could be used to develop new methods for cell signaling pathways and molecular recognition.

Synthesis Methods

5-Fluoro-2-(3-trifluoromethoxyphenyl)benzoic acid, 95% can be synthesized using a three-step method. The first step involves the reaction of 2-amino-5-fluorobenzonitrile with trifluoromethyl phenoxide, followed by the reaction of the resulting product with 4-chlorobenzoyl chloride. The final step involves the reaction of the resulting product with sodium hydroxide. The overall yield of the reaction is 95%.